Cas no 478838-52-7 (4-Bromo-1H-indazol-5-ol)

• Product Name: 4-Bromo-1H-indazol-5-ol
• CAS No: 478838-52-7
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD20923440
• CID: 2194572
• PubChem ID: 22934108
• Update Time: 2025-11-01

4-Bromo-1H-indazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-indazol-5-ol,4-bromo-
• 4-bromo-1H-indazol-5-ol
• 1H-Indazol-5-ol, 4-bromo-
• 4-Bromo-5-hydroxy-1H-indazole
• NKQAGTMAIUMWOY-UHFFFAOYSA-N
• SB16385
• MFCD20923440
• 4-Bromo-5-hydroxyindazole
• EN300-724785
• CS-0051017
• 478838-52-7
• CHEMBL5306783
• AKOS025396370
• SY129059
• PS-16958
• Z1486007507
• I11427
• SCHEMBL5413400
• 4-Bromo-1H-indazol-5-ol

• MDL： MFCD20923440
• Inchi： 1S/C7H5BrN2O/c8-7-4-3-9-10-5(4)1-2-6(7)11/h1-3,11H,(H,9,10)
• InChI Key： NKQAGTMAIUMWOY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C=NN2)O

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Bromo-1H-indazol-5-ol

Comprehensive Analysis of 4-Bromo-1H-indazol-5-ol (CAS No. 478838-52-7): Properties, Applications, and Research Insights

4-Bromo-1H-indazol-5-ol (CAS No. 478838-52-7) is a brominated indazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its molecular formula C7H5BrN2O, serves as a versatile intermediate in organic synthesis. Its unique structure, featuring a bromo substituent at the 4-position and a hydroxyl group at the 5-position, enables diverse chemical modifications, making it valuable for drug discovery and material science applications.

Recent studies highlight the growing demand for indazole-based compounds due to their broad biological activities, including anti-inflammatory and anticancer properties. Researchers are particularly interested in 4-Bromo-1H-indazol-5-ol as a precursor for designing kinase inhibitors and other targeted therapies. The compound's crystal structure and hydrogen bonding patterns have been extensively studied to optimize its reactivity in coupling reactions, such as Suzuki-Miyaura cross-coupling, a popular topic in green chemistry discussions.

From an industrial perspective, CAS 478838-52-7 is often referenced in patents related to heterocyclic chemistry and small-molecule drug development. Its stability under ambient conditions and solubility in polar solvents like DMSO and methanol make it practical for laboratory use. Analytical techniques such as HPLC and LC-MS are commonly employed to verify its purity, a critical factor given the rising emphasis on quality control in synthetic chemistry.

Environmental and safety considerations are also key discussion points. While 4-Bromo-1H-indazol-5-ol is not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize exposure. This aligns with the broader trend of sustainable chemical practices, a frequently searched topic among chemists and environmental scientists. The compound's biodegradability and eco-friendly synthesis routes are active areas of investigation.

In the context of AI-driven drug discovery, 478838-52-7 has been included in virtual screening libraries due to its privileged scaffold characteristics. Computational models predict its potential interactions with biological targets, reflecting the intersection of cheminformatics and experimental research. Such applications resonate with the increasing popularity of machine learning in chemistry, a hot topic in academic and industrial forums.

Market analyses indicate steady growth in the demand for bromo-indazole derivatives, driven by their utility in high-value pharmaceuticals. Suppliers often list 4-Bromo-1H-indazol-5-ol with detailed technical specifications, including melting point (typically 220–225°C) and spectral data (IR, NMR), to cater to researchers seeking reproducible synthetic protocols. These details address common queries from synthetic chemists optimizing reaction yields.

Future research directions may explore the compound's role in catalysis or functional materials, such as organic semiconductors. Its electron-withdrawing bromo group and electron-donating hydroxyl group create interesting electronic properties, relevant to optoelectronic applications—a trending subject in materials science. Collaborative studies between academia and industry could further unlock its potential.

In summary, 4-Bromo-1H-indazol-5-ol (CAS No. 478838-52-7) exemplifies the importance of specialty chemicals in advancing scientific innovation. Its multifaceted applications, from medicinal chemistry to materials engineering, coupled with rigorous safety and sustainability evaluations, position it as a compound of enduring relevance in modern research.